(+/-)-a-Propyl-2-thiophenemethanol
Overview
Description
(+/-)-a-Propyl-2-thiophenemethanol is a chemical compound that belongs to the family of thiophenes. It has a molecular formula of C11H16OS and a molecular weight of 200.31 g/mol. This compound has gained significant attention in scientific research due to its potential pharmacological applications.
Mechanism of Action
The mechanism of action of (+/-)-a-Propyl-2-thiophenemethanol is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) neurotransmitter system in the brain. It is thought to enhance the activity of GABA, which is an inhibitory neurotransmitter that reduces neuronal excitability. This leads to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of (+/-)-a-Propyl-2-thiophenemethanol. It has been shown to reduce neuronal excitability and increase the threshold for seizure activity. It has also been demonstrated to enhance the release of acetylcholine, which is important for learning and memory. Additionally, (+/-)-a-Propyl-2-thiophenemethanol has been shown to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (+/-)-a-Propyl-2-thiophenemethanol in lab experiments is its potential to act as a chiral auxiliary in asymmetric synthesis. Additionally, it has shown promising results in preclinical studies for its potential use in the treatment of neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may hinder its clinical development.
Future Directions
There are several future directions for the scientific research of (+/-)-a-Propyl-2-thiophenemethanol. One direction is to further investigate its potential use as a chiral auxiliary in asymmetric synthesis. Another direction is to conduct more preclinical studies to better understand its mechanism of action and potential therapeutic applications. Additionally, future studies could investigate the safety and efficacy of (+/-)-a-Propyl-2-thiophenemethanol in clinical trials.
Synthesis Methods
The synthesis of (+/-)-a-Propyl-2-thiophenemethanol involves the reaction of 2-thiophenemethanol with propyl bromide in the presence of a strong base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The product is obtained after purification by column chromatography or recrystallization.
Scientific Research Applications
(+/-)-a-Propyl-2-thiophenemethanol has shown potential pharmacological applications in scientific research. It has been studied for its anticonvulsant, anxiolytic, and sedative effects. It has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, (+/-)-a-Propyl-2-thiophenemethanol has been studied for its potential use as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
1-thiophen-2-ylbutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12OS/c1-2-4-7(9)8-5-3-6-10-8/h3,5-7,9H,2,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZHDZNURJWUSJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=CC=CS1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(+/-)-a-Propyl-2-thiophenemethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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